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Compound of Interest

Compound Name: 4-(Diethylamino)benzophenone

Cat. No.: B099518 Get Quote

This technical guide provides a concise summary of the molecular weight and chemical formula

for a key aminobenzophenone derivative. The data presented is intended for researchers,

scientists, and professionals engaged in drug development and materials science.

4,4'-Bis(diethylamino)benzophenone
A widely utilized photoinitiator, 4,4'-Bis(diethylamino)benzophenone, is distinguished by the

presence of two diethylamino groups at the 4 and 4' positions of the benzophenone core

structure.

Below is a summary of its key molecular identifiers.

Property Value

Molecular Formula C21H28N2O[1][2]

Molecular Weight 324.46 g/mol [3][4]

IUPAC Name bis[4-(diethylamino)phenyl]methanone[1]

Synonyms
Michler's ethyl ketone, 4,4'-

(Tetraethyldiamino)benzophenone[3]

CAS Number 90-93-7[1][3]
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Note on 4-(Diethylamino)benzophenone: The compound 4-(Diethylamino)benzophenone,

which contains a single diethylamino group, is a less common derivative. Comprehensive

physicochemical data for this specific molecule was not readily available in the conducted

search, suggesting that 4,4'-Bis(diethylamino)benzophenone is the more extensively

documented and utilized compound in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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